Cas no 2229414-04-2 (1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene)

1-(3-Bromoprop-1-en-2-yl)-2-tert-butylbenzene is a brominated aromatic compound featuring a tert-butyl substituent and a propenyl bromide functional group. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in cross-coupling reactions and functional group transformations. The presence of both the bromoalkene and sterically hindered tert-butyl group enhances its utility in selective modifications, such as Suzuki or Heck couplings. Its stability under standard conditions and well-defined reactivity profile make it a valuable reagent for constructing complex molecular architectures in pharmaceutical and materials chemistry research. The compound is typically handled under inert conditions to preserve its integrity.

1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene structure

2229414-04-2 structure

Product Name:1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene

CAS No:2229414-04-2

MF:C₁₃H₁₇Br

MW:253.178083181381

CID:6338323

PubChem ID:165672700

Update Time:2025-05-20

1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene
- 2229414-04-2
- EN300-1919384
- Inchi： 1S/C13H17Br/c1-10(9-14)11-7-5-6-8-12(11)13(2,3)4/h5-8H,1,9H2,2-4H3
- InChI Key： OXEAOYJIULQHFQ-UHFFFAOYSA-N
- SMILES： BrCC(=C)C1C=CC=CC=1C(C)(C)C

Computed Properties

Exact Mass: 252.05136g/mol
Monoisotopic Mass: 252.05136g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 0Å²

1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1919384-0.05g	1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene	2229414-04-2	0.05g	$1129.0	2023-09-17
Enamine	EN300-1919384-0.1g	1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene	2229414-04-2	0.1g	$1183.0	2023-09-17
Enamine	EN300-1919384-0.25g	1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene	2229414-04-2	0.25g	$1235.0	2023-09-17
Enamine	EN300-1919384-0.5g	1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene	2229414-04-2	0.5g	$1289.0	2023-09-17
Enamine	EN300-1919384-1.0g	1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene	2229414-04-2	1g	$1343.0	2023-06-01
Enamine	EN300-1919384-2.5g	1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene	2229414-04-2	2.5g	$2631.0	2023-09-17
Enamine	EN300-1919384-5.0g	1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene	2229414-04-2	5g	$3894.0	2023-06-01
Enamine	EN300-1919384-10.0g	1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene	2229414-04-2	10g	$5774.0	2023-06-01
Enamine	EN300-1919384-1g	1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene	2229414-04-2	1g	$1343.0	2023-09-17
Enamine	EN300-1919384-5g	1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene	2229414-04-2	5g	$3894.0	2023-09-17

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Additional information on 1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene

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